Cas no 1934365-49-7 (rac-1-(3aR,6aR)-octahydropyrrolo2,3-cpyrrol-1-yl-3,3-dimethylbutan-1-one)

• Product Name: rac-1-(3aR,6aR)-octahydropyrrolo2,3-cpyrrol-1-yl-3,3-dimethylbutan-1-one
• CAS No: 1934365-49-7
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• MDL: MFCD30347874
• CID: 5238138
• PubChem ID: 96399248
• Update Time: 2025-07-10

rac-1-(3aR,6aR)-octahydropyrrolo2,3-cpyrrol-1-yl-3,3-dimethylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-[(3aR,6aR)-hexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl]-3,3-dimethyl-
• rac-1-(3aR,6aR)-octahydropyrrolo2,3-cpyrrol-1-yl-3,3-dimethylbutan-1-one

• MDL： MFCD30347874
• Inchi： 1S/C12H22N2O/c1-12(2,3)6-11(15)14-5-4-9-7-13-8-10(9)14/h9-10,13H,4-8H2,1-3H3/t9-,10+/m1/s1
• InChI Key： ASNLBQCBENOERA-ZJUUUORDSA-N
• SMILES： C(N1CC[C@]2([H])CNC[C@]12[H])(=O)CC(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on rac-1-(3aR,6aR)-octahydropyrrolo2,3-cpyrrol-1-yl-3,3-dimethylbutan-1-one

rac-1-(3aR,6aR)-Octahydropyrrolo[2,3-c]pyrrole-1-yl-3,3-dimethylbutan-1-one (CAS No. 1934365-49-7): A Comprehensive Overview

rac-1-(3aR,6aR)-Octahydropyrrolo[2,3-c]pyrrole-1-yl-3,3-dimethylbutan-1-one (CAS No. 1934365-49-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The structure of rac-1-(3aR,6aR)-octahydropyrrolo[2,3-c]pyrrole-1-yl-3,3-dimethylbutan-1-one is particularly noteworthy. It consists of a tetrahydroisoquinoline core fused with a pyrrolidine ring, along with two methyl groups attached to the butanone moiety. This intricate structure imparts the compound with a range of interesting chemical and biological properties that have been explored in various contexts.

Recent research has highlighted the potential of rac-1-(3aR,6aR)-octahydropyrrolo[2,3-c]pyrrole-1-yl-3,3-dimethylbutan-1-one as a modulator of several important biological pathways. For instance, studies have shown that this compound can interact with specific receptors and enzymes, leading to modulations in cellular signaling and metabolic processes. These findings have opened up new avenues for its use in the development of therapeutic agents for various diseases.

In the realm of pharmacology, rac-1-(3aR,6aR)-octahydropyrrolo[2,3-c]pyrrole-1-yl-3,3-dimethylbutan-1-one has demonstrated promising in vitro and in vivo activities. Preclinical studies have indicated its potential as an anti-inflammatory agent, with significant reductions in inflammatory markers observed in animal models. Additionally, preliminary data suggest that this compound may have neuroprotective properties, making it a candidate for further investigation in neurodegenerative disorders.

The synthesis of rac-1-(3aR,6aR)-octahydropyrrolo[2,3-c]pyrrole-1-yl-3,3-dimethylbutan-1-one has also been a focus of recent research efforts. Several efficient and scalable synthetic routes have been developed, allowing for the production of this compound in sufficient quantities for further testing and development. These synthetic methods typically involve multi-step processes that include the formation of the pyrrolidine ring and subsequent functionalization steps to introduce the desired substituents.

In terms of safety, initial toxicity studies on rac-1-(3aR,6aR)-octahydropyrrolo[2,3-c]pyrrole-1-yl-3,3-dimethylbutan-1-one have shown it to be well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety assessments are ongoing to ensure its suitability for clinical use. These assessments include evaluations of acute and chronic toxicity, genotoxicity, and potential adverse effects on major organ systems.

The clinical potential of rac-1-(3aR,6aR)-octahydropyrrolo[2,3-c]pyrrole-1-yl-3,3-dimethylbutan-1-one is being actively explored through various phases of clinical trials. Early-stage trials have focused on establishing safety profiles and determining optimal dosing regimens. Preliminary results from these trials have been encouraging, with no significant safety concerns reported to date.

In conclusion, rac-1-(3aR,6aR)-octahydropyrrolo[2,3-c]pyrrole-1-yl-3,3-dimethylbutan-1-one (CAS No. 1934365-49-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an exciting candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the treatment of various diseases.